1-Acetyl-4-piperidone
Overview
Description
1-Acetyl-4-piperidone is a chemical compound with the formula C7H11NO2 and a molecular weight of 141.1677 . It is used as an intermediate in the manufacture of chemicals and pharmaceutical drugs .
Synthesis Analysis
Piperidine derivatives, including 1-Acetyl-4-piperidone, are synthesized through various intra- and intermolecular reactions . A classic named reaction for the synthesis of piperidones is the Petrenko-Kritschenko Piperidone synthesis .Molecular Structure Analysis
The molecular structure of 1-Acetyl-4-piperidone includes a six-membered heterocyclic ring with one nitrogen atom and five carbon atoms in the sp3-hybridized state .Chemical Reactions Analysis
Piperidines, including 1-Acetyl-4-piperidone, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . They are utilized in different therapeutic applications .Physical And Chemical Properties Analysis
1-Acetyl-4-piperidone is a clear orange oily liquid . It has a density of 1.1±0.1 g/cm3, a boiling point of 218.8±15.0 °C at 760 mmHg, and a vapor pressure of 0.1±0.4 mmHg at 25°C .Scientific Research Applications
Catalytic Detergent Property
1-Acetyl-4-piperidone derivatives exhibit catalytic effects in enhancing laundry performance at low temperatures. These compounds, when added to laundry powder, can significantly increase greasiness removal, with an even more pronounced effect when alkyl groups are present on the nitrogen atom or when the nitrogen atom is quaternized (Sun Yu’e, 2004).
Drug Development
A p38 MAP kinase inhibitor, useful for treating rheumatoid arthritis and psoriasis, was synthesized using a complex chemical process involving 1-Acetyl-4-piperidone. This process, developed for large-scale drug production, highlights the critical role of 1-Acetyl-4-piperidone in medicinal chemistry (John Y. L. Chung et al., 2006).
Alzheimer’s Disease Research
1-Acetyl-4-piperidone-based templates were used to create analogues of donepezil, a drug for Alzheimer’s disease. This research explored the synthesis and structural variations of these analogues, providing insights into their potential therapeutic applications (A. Poeschl et al., 2020).
Antimicrobial Activity
Piperidone derivatives, including 1-Acetyl-4-piperidone, have been studied for their antimicrobial properties. The synthesis method and the variation in substituents can influence the antimicrobial activity of these compounds (Yatri R. Shah et al., 2010).
Renin Inhibitors Synthesis
1-Acetyl-4-piperidone derivatives were synthesized and studied as renin inhibitors, showcasing their potential in developing treatments for conditions like hypertension (S. D. de Laszlo et al., 1992).
Cytotoxic Activity in Cancer Research
N-acyl derivatives of 3,5-bis(arylidene)-4-piperidones, related to 1-Acetyl-4-piperidone, demonstrated notable cytotoxic activity against leukemia cells. This indicates their potential utility in cancer treatment research (J. Dimmock et al., 1992).
Food Aroma Compounds Synthesis
1-Acetyl-4-piperidone was used in the synthesis of key food aroma compounds, such as 6-acetyl-1,2,3,4-tetrahydropyridine and 2-acetyl-1-pyrroline, highlighting its role in flavor and fragrance chemistry (T. J. Harrison & G. Dake, 2005).
Alzheimer's Disease Therapeutics
Piperidone fused dipeptide derivatives, including 1-Acetyl-4-piperidone, were synthesized for potential use in Alzheimer's disease treatment. These compounds showed dual action in inhibiting acetylcholinesterase and beta-amyloid peptide aggregation (P. Pavadai et al., 2020).
Antihypertensive Effect
A derivative of 1-Acetyl-4-piperidone was investigated for its antihypertensive effects. The compound showed promising results in reducing blood pressure in hypertensive rats, suggesting its potential in cardiovascular research (Ling Zhang et al., 2009).
Future Directions
Piperidine derivatives, including 1-Acetyl-4-piperidone, continue to be a significant area of research in the field of drug discovery . They are being explored for their potential in various therapeutic applications, including anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic, and anticoagulant agents .
properties
IUPAC Name |
1-acetylpiperidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO2/c1-6(9)8-4-2-7(10)3-5-8/h2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NNFOVLFUGLWWCL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(=O)CC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10871369 |
Source
|
| Record name | 1-Acetylpiperidin-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10871369 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Acetyl-4-piperidone | |
CAS RN |
32161-06-1, 3211-06-1 |
Source
|
| Record name | 1-Acetyl-4-piperidone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=32161-06-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Acetyl-4-piperidone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003211061 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-Acetyl-4-piperidone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0032161061 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Acetylpiperidin-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10871369 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-acetyl-4-piperidone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.046.291 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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